Cas no 2171834-10-7 (1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171834-10-7
• MF: C₈H₁₄N₄O₂S
• MW: 230.287359714508
• CID: 6186829
• PubChem ID: 165598539
• Update Time: 2025-10-17

1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596433
• 2171834-10-7

• Inchi： 1S/C8H14N4O2S/c1-13-4-3-12-6(5-14-2)7(8(9)15)10-11-12/h3-5H2,1-2H3,(H2,9,15)
• InChI Key： YERMPCRSOHHCDV-UHFFFAOYSA-N
• SMILES： S=C(C1=C(COC)N(CCOC)N=N1)N

Computed Properties

• Exact Mass: 230.08374688g/mol
• Monoisotopic Mass: 230.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 107Ų

Additional information on 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171834-10-7)

1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide, with the CAS number 2171834-10-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of this compound, particularly the methoxyethyl and methoxymethyl substituents, contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The triazole ring is a fundamental structural motif in many pharmaceuticals due to its ability to form stable complexes with various biological targets. The presence of the methoxyethyl and methoxymethyl groups in 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide enhances its lipophilicity and solubility, which are crucial factors for drug delivery and bioavailability. Recent studies have shown that compounds with similar structures exhibit potent activity against a range of pathogens, making them promising candidates for drug development.

In the context of medicinal chemistry, the carbothioamide functional group in 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide is particularly noteworthy. Carbothioamides are known for their ability to interact with various biological targets, including enzymes and receptors. This interaction can lead to modulatory effects on cellular processes, which is essential for therapeutic interventions. For instance, carbothioamides have been shown to inhibit certain kinases and proteases, which are key players in many disease pathways.

Recent research has focused on the synthesis and biological evaluation of 1-(2-methoxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide: a study published in the Journal of Medicinal Chemistry highlighted its potent antifungal activity against Candida albicans and Aspergillus fumigatus. The researchers found that the compound exhibited low cytotoxicity towards mammalian cells, suggesting a favorable therapeutic index. This finding is significant as it indicates that 1-(2-methoxyethyl)-5-(methoxymethyl) -1H-1,2,3-triazole -4-carbothioamide could be developed into a safe and effective antifungal agent.

Another area of interest is the potential use of 1-(2- methoxyethyl) -5-( methoxymethyl) -1H -1 , 2 , 3 - triazole -4-carbothioamide in anti-inflammatory applications. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that compounds with similar structures can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. This suggests that 1-(2-methoxyethyl)-5-(methoxymethyl)-1H -1 , 2 , 3 - triazole -4-carbothioamide may have therapeutic potential in treating inflammatory conditions.

The synthetic route for 1-(2-methoxyethyl)-5-(methoxymethyl)-1H -1 , 2 , 3 - triazole -4-carbothioamide has been optimized to improve yield and purity. A common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a powerful method for constructing triazole rings. The methoxyalkyl substituents can be introduced through subsequent alkylation steps. The efficiency and scalability of this synthetic route make it suitable for large-scale production if further clinical development is warranted.

In conclusion, 1-(2-methoxyethyl)-5-(methoxymethyl)-1H -1 , 2 , 3 - triazole -4-carbothioamide (CAS No. 2171834 - 07) represents a promising compound with potential applications in antifungal and anti-inflammatory therapies. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological profile, this compound may pave the way for new treatments in various medical fields.